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Compound of Interest

Compound Name:
(3-(Nicotinamido)phenyl)boronic

acid

CAS No.: 109445-19-4

Cat. No.: B2388569

Get Quote

Scientific Rationale & Mechanism
The Challenge: pKa Mismatch
Standard Phenylboronic Acid (PBA) has a pKa of ~8.[1]8. It exists primarily in a trigonal,

uncharged form at physiological pH (7.4), which binds glucose poorly.[1] To effectively bind

glucose (and trigger drug release), PBA must be in its tetrahedral, anionic boronate form.[1]

The Solution: Nicotinamide-PBA Conjugate
By introducing an electron-withdrawing Nicotinamide (pyridine-3-carboxamide) group at the

meta-position of the phenyl ring, the electron density on the boron atom is reduced. This lowers

the pKa of the boronic acid to ~7.0–7.4, enabling:

High Glucose Sensitivity: Significant equilibrium shift to the anionic form at pH 7.4.[1]

Self-Regulated Release: Glucose competitively displaces the Chitosan-Boronate crosslinks,

triggering matrix swelling and payload (e.g., insulin) release.[1]
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Functionalization Strategy
Since the native (3-(Nicotinamido)phenyl)boronic acid molecule lacks a direct reactive

handle (like a free carboxyl or aldehyde) for covalent attachment to Chitosan's amine groups,

this protocol employs a Reactive Linker Strategy.[1] We synthesize a Carboxyl-functionalized

NPBA derivative (using Pyridine-3,5-dicarboxylic acid) to enable robust EDC/NHS coupling to

Chitosan.[1]
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Caption: Workflow for synthesizing the reactive Nicotinamide-PBA ligand and its covalent

grafting onto Chitosan, followed by glucose-triggered release application.
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Component Grade/Specification Role

Chitosan (CS)
Low MW (50-190 kDa), 75-

85% Deacetylation
Polymeric Backbone

3-Aminophenylboronic acid (3-

APBA)
>98% Purity Glucose Sensing Moiety

Pyridine-3,5-dicarboxylic acid >97% (Diniconic Acid)
Linker (Provides Nicotinamide

core + COOH handle)

EDC[2][3][4][5]·HCl Reagent Grade
Carboxyl Activator (Zero-length

crosslinker)

NHS Reagent Grade Stabilizes Active Ester

Dicyclohexylcarbodiimide

(DCC)
Synthesis Grade Coupling Agent (Phase 1)

Dialysis Tubing MWCO 12-14 kDa Purification

Detailed Protocols
Phase 1: Synthesis of Carboxyl-Functionalized NPBA
Ligand
Objective: To create a Nicotinamide-PBA derivative with a free carboxylic acid group for

attachment to Chitosan.

Reactant Prep: Dissolve Pyridine-3,5-dicarboxylic acid (1.67 g, 10 mmol) in anhydrous DMF

(20 mL).

Activation: Add DCC (2.06 g, 10 mmol) and NHS (1.15 g, 10 mmol). Stir at 0°C for 1 hour,

then at room temperature (RT) for 4 hours.

Note: This activates the carboxyl groups.[1] We aim for mono-activation to prevent

crosslinking two APBA molecules.[1] Using a slight excess of the diacid helps favor the

mono-amide product.[1]

Coupling: Add 3-Aminophenylboronic acid (1.37 g, 10 mmol) dissolved in DMF dropwise.
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Reaction: Stir under Nitrogen atmosphere at RT for 24 hours.

Purification: Filter off the dicyclohexylurea (DCU) byproduct. Concentrate the filtrate under

vacuum.[1] Precipitate in cold diethyl ether.

Validation: Verify structure via ¹H-NMR (DMSO-d6). Look for amide proton (~10.5 ppm) and

aromatic protons of both pyridine and phenyl rings.[1]

Product:5-((3-boronophenyl)carbamoyl)nicotinic acid (referred to as COOH-NPBA).

Phase 2: Functionalization of Chitosan (Grafting)
Objective: Covalent attachment of COOH-NPBA to Chitosan amines via EDC/NHS coupling.

Chitosan Solubilization:

Dissolve Chitosan (500 mg) in 50 mL of 1% (v/v) Acetic Acid solution.

Stir overnight to ensure complete dissolution.[1] Adjust pH to 5.0 using 1M NaOH

(dropwise, avoid precipitation).[1]

Ligand Activation:

Dissolve COOH-NPBA (synthesized in Phase 1) in 10 mL DMSO/Water (1:1).

Calculate molar ratio: Target a substitution degree (SD) of 10-20%.

Add EDC·HCl (1.5 eq relative to COOH-NPBA) and NHS (1.5 eq). Stir for 30 mins at RT.

[1]

Conjugation:

Add the activated ligand solution dropwise to the Chitosan solution under vigorous stirring.

[1]

React for 24 hours at RT in the dark.

Purification:
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Dialyze the reaction mixture against distilled water for 3 days (MWCO 12-14 kDa) to

remove unreacted ligand, EDC, and urea byproducts. Change water every 8 hours.

Critical Step: Ensure the dialysate pH is neutral to remove any physically adsorbed

boronic acid.[1]

Lyophilization: Freeze-dry the purified solution to obtain CS-NPBA as a white/off-white

fibrous solid.[1]

Characterization & Validation
Structural Confirmation (FT-IR)

Wavenumber (cm⁻¹) Assignment Interpretation

1650 C=O Stretching
Amide I bond (Linkage

between CS and Ligand)

1590 C=C Stretching
Aromatic ring (Phenyl &

Pyridine)

1340 B-O Stretching Presence of Boronic Acid

850-700 C-H Bending Aromatic substitution patterns

Determination of Substitution Degree (UV-Vis)
Since the Nicotinamide moiety absorbs UV light:

Prepare a standard curve of the free COOH-NPBA ligand in 1% acetic acid (λ_max ≈ 260-

270 nm).[1]

Dissolve a known mass of CS-NPBA conjugate in 1% acetic acid.[1]

Measure Absorbance at λ_max.[1]

Calculate grafted content using the standard curve.[1]

Target: 100–200 µmol ligand per gram of polymer.[1]
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Functional Performance: Glucose Responsiveness
The core value of this material is its ability to release payloads in response to hyperglycemia.[1]

Protocol: Glucose-Triggered Release Assay
Nanoparticle Formation: Prepare Insulin-loaded CS-NPBA nanoparticles via ionic gelation

(using TPP) at pH 5.5.[1]

Incubation: Suspend nanoparticles in PBS (pH 7.4) at 37°C.[1]

Trigger: Divide into three groups with varying glucose concentrations:

Normoglycemic: 100 mg/dL (5.5 mM)[1]

Hyperglycemic: 400 mg/dL (22 mM)

Control: 0 mM[1]

Measurement: Aliquot supernatant at time points (0, 1, 2, 4, 8, 24 h) and quantify insulin via

HPLC or Bradford assay.

Expected Result: Release rate should be significantly higher in the 22 mM glucose group

due to the competitive displacement of the Boronate-Chitosan/Mucin interactions by glucose.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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